Cas no 1161838-18-1 (ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate)

• Product Name: ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate
• CAS No: 1161838-18-1
• MF: C₁₉H₂₅F₂NO₅
• MW: 385.402312994003
• MDL: MFCD32644507
• CID: 4561320
• Update Time: 2025-10-29

ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[2,3-difluoro-6-[(tetrahydro-2H-pyran-2-yl)oxy]phenyl]-4-hydroxy-, ethyl ester

• MDL： MFCD32644507
• Inchi： 1S/C19H25F2NO5/c1-2-25-18(23)22-10-8-19(24,9-11-22)16-14(7-6-13(20)17(16)21)27-15-5-3-4-12-26-15/h6-7,15,24H,2-5,8-12H2,1H3
• InChI Key： HLINMWAUKWRNII-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(C2=C(OC3OCCCC3)C=CC(F)=C2F)(O)CC1

Additional information on ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate

Research Brief on Ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate (CAS: 1161838-18-1)

Ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate (CAS: 1161838-18-1) is a chemically synthesized compound that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine core and tetrahydropyran-protected phenol moiety, is being explored for its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Its structural complexity and functional groups suggest possible applications in targeting neurological disorders, inflammatory diseases, or infectious diseases, although specific therapeutic indications are still under investigation.

Recent studies have focused on the synthetic pathways and optimization of ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The method involves a multi-step process including a Grignard reaction, hydroxylation, and protection-deprotection strategies, with the tetrahydropyran (THP) group serving as a protective group for the phenol functionality. This advancement is critical for enabling further preclinical and clinical studies.

In addition to synthetic improvements, preliminary pharmacological evaluations have been conducted. In vitro assays indicate that this compound exhibits moderate binding affinity to certain G-protein-coupled receptors (GPCRs), particularly those involved in pain modulation and inflammation. However, its exact mechanism of action remains to be fully elucidated. Researchers hypothesize that the presence of the difluorophenyl and hydroxypiperidine motifs may contribute to its bioactivity, potentially making it a candidate for further derivatization to enhance potency and selectivity.

Another area of interest is the compound's pharmacokinetic properties. Early-stage animal studies suggest that ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate has acceptable bioavailability and metabolic stability, although further optimization may be required to reduce first-pass metabolism. The THP-protected form appears to improve solubility, which could be advantageous for formulation development. These findings were presented at the 2024 American Chemical Society National Meeting, highlighting the compound's potential as a scaffold for drug development.

Despite these promising developments, challenges remain. The compound's stereochemistry at the 4-hydroxypiperidine center introduces complexity in synthesis and purification, necessitating chiral separation techniques. Additionally, toxicology studies are still in early phases, and comprehensive safety profiles are yet to be established. Future research directions include exploring structure-activity relationships (SAR) through systematic modifications of the piperidine and phenyl rings, as well as evaluating the compound's efficacy in disease-relevant animal models.

In conclusion, ethyl 4-(2,3-difluoro-6-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4-hydroxypiperidine-1-carboxylate (CAS: 1161838-18-1) represents a promising chemical entity with potential applications in drug discovery. Continued research efforts are expected to clarify its therapeutic potential and optimize its properties for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to advance this compound through the drug development pipeline.